
Fruquintinib dosing schedule 21 days on 7 days
off

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fruquintinib

CAS No.: 1194506-26-7

Cat. No.: S528503

Get Quote

Clinical Dosing Schedule and Application

The 21 days on, 7 days off schedule is the standard cycle for fruquintinib in the treatment of metastatic

colorectal cancer (mCRC). The table below summarizes the core dosing information [1] [2].

Parameter Specification

Standard
Dosage

5 mg, taken orally once daily [1] [2]

Treatment Cycle 28-day cycles [1]

Dosing
Schedule

21 consecutive days of treatment, followed by a 7-day rest period [1]

Administration With or without food, at approximately the same time each day. Capsules must be

swallowed whole [1].

| Dose Modifications | • First dose reduction: 4 mg once daily • Second dose reduction: 3 mg once daily

*Dose reductions are used to manage adverse events and should not be re-escalated later [3] [2]. |
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This dosing regimen is approved for adults with mCRC who have been previously treated with

fluoropyrimidine-, oxaliplatin-, and irinotecan-based chemotherapy, an anti-VEGF therapy, and if RAS wild-

type and medically appropriate, an anti-EGFR therapy [4] [2].

Efficacy and Safety in Clinical Practice

Clinical trials and real-world studies have established the efficacy of this schedule, while also highlighting

the importance of dose management for tolerability.

Efficacy Data: In the pivotal FRESCO trial, the standard regimen significantly improved median

overall survival (OS) and progression-free survival (PFS) compared to placebo [3] [5]. A 2025 real-
world retrospective study of 99 mCRC patients who switched to an adjusted schedule (5 mg for 7

days on, 7 days off) reported a median PFS of 4.1 months and a median OS of 11.4 months,
suggesting that modified schedules can retain clinical benefit for patients intolerant to the standard

dose [5].
Safety and Dose Adjustment: The standard 5 mg dose is frequently associated with adverse effects

that can lead to treatment discontinuation [3] [5]. Common grade 3 or higher adverse events include
hypertension, hand-foot skin reaction (HFSR), proteinuria, and fatigue [3]. Therefore, proactive

monitoring and dose reductions are a critical part of clinical protocol to manage toxicity and allow
patients to remain on treatment [3] [5].

Mechanism of Action

Fruquintinib is a highly selective, small-molecule inhibitor of vascular endothelial growth factor receptors

(VEGFR)-1, -2, and -3. This mechanism is illustrated in the diagram below.
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By binding inside the cell and blocking the kinase activity of all three VEGFRs, fruquintinib inhibits tumor

angiogenesis and lymphangiogenesis, thereby restricting tumor growth and progression [4] [6]. Preclinical

studies also indicate that it can modulate the TGF-β/Smad signaling pathway to inhibit the migration and

invasion of colorectal cancer cells [7] [8].

Key Considerations for Protocol Development

For researchers designing experiments or clinical protocols, the following points are crucial:

Dosing Adherence: Emphasize taking the drug at the same time each day. If a dose is missed by

less than 12 hours, it should be taken. If vomiting occurs after dosing, an additional dose should not
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be taken [1].

Safety Monitoring: Rigorous monitoring is required for specific adverse events. Implement regular
checks for blood pressure, liver function tests (ALT, AST, bilirubin), and urine protein before and

during treatment [6].
Drug Interactions: Fruquintinib is metabolized primarily by CYP3A. Concomitant use with strong
or moderate CYP3A inducers should be avoided. Furthermore, co-administration with
anticoagulants like warfarin may increase the risk of bleeding and requires close monitoring [9] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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